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Introduction
3-Hydroxycyclobutanecarboxylic acid, identified by CAS number 194788-10-8, is a

bifunctional organic compound that has garnered interest as a versatile building block in

medicinal chemistry and organic synthesis.[1] Its rigid, four-membered ring structure, combined

with the presence of both a hydroxyl and a carboxylic acid functional group, offers unique

stereochemical and synthetic possibilities. This guide provides a comprehensive overview of its

physical and chemical properties, potential synthetic routes, analytical methodologies, and its

emerging role in the development of novel therapeutics.

Core Molecular and Physicochemical Properties
3-Hydroxycyclobutanecarboxylic acid is a cyclic organic compound featuring a cyclobutane

ring substituted with a hydroxyl (-OH) group and a carboxylic acid (-COOH) group. This unique

arrangement imparts a combination of polarity, reactivity, and structural rigidity that is highly

sought after in the design of complex molecules.[1]

Table 1: Key Identifiers and Molecular Properties
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Property Value Source(s)

CAS Number 194788-10-8 [2]

Molecular Formula C₅H₈O₃ [2]

Molecular Weight 116.12 g/mol [2]

IUPAC Name
3-hydroxycyclobutane-1-

carboxylic acid
[2]

Synonyms

Cyclobutanecarboxylic Acid, 3-

Hydroxy-; 3-Hydroxy-

cyclobutanecarboxylic acid;

cis-3-

Hydroxycyclobutanecarboxylic

acid; trans-3-

Hydroxycyclobutanecarboxylic

acid

[2]

SMILES C1C(CC1O)C(=O)O [2]

InChI
InChI=1S/C5H8O3/c6-4-1-3(2-

4)5(7)8/h3-4,6H,1-2H2,(H,7,8)
[2]

Table 2: Physical and Chemical Properties
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Property Value Notes Source(s)

Appearance
White to yellow solid

or liquid

Physical form can

vary.
[3]

Boiling Point 290.1 ± 33.0 °C Predicted [4]

Density 1.447 ± 0.06 g/cm³ Predicted [4]

pKa 14.73 ± 0.40 Predicted [5]

Storage Temperature 2-8 °C
Store in a dry, sealed

container.
[3]

Solubility

Expected to be

soluble in polar

solvents

Due to the presence

of hydroxyl and

carboxylic acid

groups.

[1]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 3-
hydroxycyclobutanecarboxylic acid is not readily available in the public domain, a plausible

synthetic strategy involves the reduction of its corresponding keto acid, 3-

oxocyclobutanecarboxylic acid. Patents outlining the synthesis of this precursor provide

valuable insights into potential methodologies.[6][7][8]

Conceptual Synthetic Workflow

Synthesis of 3-Oxocyclobutanecarboxylic Acid Reduction to 3-Hydroxycyclobutanecarboxylic Acid

Starting Materials
(e.g., acetone, bromine, malononitrile)

Multi-step Reaction
(e.g., cyclization, hydrolysis)

[Ref: 9]
3-Oxocyclobutanecarboxylic Acid 3-Oxocyclobutanecarboxylic Acid Reduction

(e.g., NaBH₄, LiAlH₄) 3-Hydroxycyclobutanecarboxylic Acid

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3-hydroxycyclobutanecarboxylic acid.
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Experimental Protocol: Synthesis of 3-
Oxocyclobutanecarboxylic Acid (Precursor)
The following is a generalized procedure based on patented methods for the synthesis of 3-

oxocyclobutanecarboxylic acid, a key intermediate.[6]

Step 1: Synthesis of 1,3-dibromo-2-propanone. Acetone and bromine are reacted in ethanol at

room temperature. The solvent and byproducts are removed by distillation to yield 1,3-dibromo-

2-propanone.

Step 2: Cyclization. The 1,3-dibromo-2-propanone is reacted with malononitrile in a suitable

solvent such as DMF, with a base like potassium carbonate, and a phase transfer catalyst like

tetrabutylammonium bromide to form the cyclobutane ring.

Step 3: Hydrolysis. The resulting dicyano intermediate is hydrolyzed using a strong acid, such

as hydrochloric acid, to yield 3-oxocyclobutanecarboxylic acid.

Purification
Purification of carboxylic acids like 3-hydroxycyclobutanecarboxylic acid can be achieved

through standard laboratory techniques.[9]

Protocol: General Purification of Carboxylic Acids

Acid-Base Extraction: Dissolve the crude product in an aqueous alkali solution (e.g., sodium

hydroxide) and extract with an organic solvent (e.g., diethyl ether) to remove neutral and

basic impurities. Acidify the aqueous layer with a mineral acid to a pH well below the pKa of

the carboxylic acid, causing it to precipitate. Extract the purified acid with an organic solvent.

Recrystallization: If the compound is a solid, it can be further purified by recrystallization from

appropriate solvents.

Distillation: For liquid carboxylic acids, fractional distillation under reduced pressure can be

employed.

Analytical Characterization
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A combination of spectroscopic techniques is essential for the structural elucidation and purity

assessment of 3-hydroxycyclobutanecarboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

protons on the cyclobutane ring and the hydroxyl and carboxylic acid protons. The carboxylic

acid proton typically appears as a broad singlet in the downfield region (10-13 ppm).[10]

¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbons of the

cyclobutane ring, with the carbonyl carbon of the carboxylic acid appearing significantly

downfield (typically 160-185 ppm).[11]

Mass Spectrometry (MS)
Mass spectrometry can be used to determine the molecular weight and fragmentation pattern

of the molecule. The molecular ion peak [M]+• would be observed at m/z 116. Common

fragmentation patterns for carboxylic acids include the loss of a hydroxyl group (17 amu) and a

subsequent loss of carbon monoxide (28 amu).[11]

Infrared (IR) Spectroscopy
The IR spectrum of 3-hydroxycyclobutanecarboxylic acid will exhibit characteristic

absorption bands for the functional groups present:[10]

A broad O-H stretching band for the carboxylic acid from approximately 2500-3300 cm⁻¹.

A strong C=O stretching band for the carbonyl group of the carboxylic acid around 1700-

1725 cm⁻¹.

A C-O stretching band for the alcohol and carboxylic acid.

An O-H stretching band for the alcohol group around 3200-3600 cm⁻¹.

Applications in Drug Discovery and Development
The rigid cyclobutane scaffold of 3-hydroxycyclobutanecarboxylic acid is of significant

interest in drug design. Incorporating such a constrained ring system can lead to improved
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binding affinity, selectivity, and metabolic stability of drug candidates.[1] The presence of two

functional groups allows for diverse chemical modifications, making it a valuable starting

material for the synthesis of compound libraries for high-throughput screening.

While specific drugs directly synthesized from 3-hydroxycyclobutanecarboxylic acid are not

prominently documented, the broader class of hydroxy-carboxylic acids has shown significant

biological activity. For instance, certain hydroxy-carboxylic acids act as signaling molecules by

activating G protein-coupled receptors, which are involved in metabolic and inflammatory

processes.[12] Derivatives of hydroxy-carboxylic acids have been investigated for their anti-

inflammatory, antimicrobial, and antitumor activities.[13][14][15]

Logical Flow of Application in Medicinal Chemistry
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Caption: Role of 3-hydroxycyclobutanecarboxylic acid in a drug discovery workflow.

Safety and Handling
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3-Hydroxycyclobutanecarboxylic acid should be handled with care in a laboratory setting. It

is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[2]

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn. Work should be conducted in a well-ventilated area or a fume hood.

Table 3: GHS Hazard Information
Hazard Statement Precautionary Statement

H315: Causes skin irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H319: Causes serious eye irritation P264: Wash skin thoroughly after handling.

H335: May cause respiratory irritation
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Conclusion
3-Hydroxycyclobutanecarboxylic acid (CAS 194788-10-8) is a valuable and versatile

building block for organic synthesis, particularly in the realm of pharmaceutical and

agrochemical research. Its unique structural features and bifunctionality provide a robust

platform for the creation of novel and complex molecules. While a wealth of predicted data

exists, further experimental investigation into its physical properties and biological activities will

undoubtedly expand its applications and solidify its role in the development of next-generation

chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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